N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylidene]nicotinohydrazide

• IUPAC Name: N-[(E)-1-(2,3-dihydro-1,4-benzodioxin-3-yl)ethylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15N3O3/c1-11(18-19-16(20)12-5-4-8-17-9-12)15-10-21-13-6-2-3-7-14(13)22-15/h2-9,15H,10H2,1H3,(H,19,20)/b18-11+
• InChI Key: OHSOTCFOFXZEMU-WOJGMQOQSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CN=CC=C1)C2COC3=CC=CC=C3O2
• Isomeric SMILES: C/C(=N\NC(=O)C1=CN=CC=C1)/C2COC3=CC=CC=C3O2
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylidene]nicotinohydrazide, also known as BENH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BENH is a hydrazide derivative of nicotinic acid and has a unique molecular structure that makes it an interesting candidate for further study.

Mechanism of Action

The mechanism of action of N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylidene]nicotinohydrazide is not fully understood, but studies have suggested that it may act through multiple pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell growth. It has also been found to activate the p53 tumor suppressor pathway, which regulates cell cycle progression and apoptosis. Furthermore, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to increase the levels of reactive oxygen species (ROS) and reduce the levels of glutathione (GSH) in cancer cells, leading to apoptosis. It has also been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in inflammatory cells. In addition, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuronal survival and function.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylidene]nicotinohydrazide in lab experiments is its relatively low toxicity compared to other compounds. It has been shown to have a high therapeutic index, meaning that it is effective at low concentrations and has minimal side effects. Another advantage is its stability, as it can be stored for long periods without degradation. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylidene]nicotinohydrazide research. One direction is to study its potential applications in other diseases, such as cardiovascular disease and diabetes. Another direction is to investigate its synergistic effects with other compounds, such as chemotherapy drugs and natural products. Furthermore, more studies are needed to fully understand its mechanism of action and identify its molecular targets. Finally, the development of new synthesis methods and analogs of this compound may lead to the discovery of more potent and selective compounds.

Synthesis Methods

N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylidene]nicotinohydrazide can be synthesized by reacting nicotinic acid hydrazide with 2,3-dihydro-1,4-benzodioxin-2-carbaldehyde in the presence of acetic acid. The reaction occurs at room temperature and takes approximately 4 hours to complete. The yield of this compound is around 70%, and the purity can be increased through recrystallization.

Scientific Research Applications

N'-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylidene]nicotinohydrazide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that this compound exhibits anti-cancer activity by inducing apoptosis and inhibiting cell proliferation. It has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.